Cas no 59181-00-9 (Thiourea, N-(3,5-dichloro-2-pyridinyl)-N'-phenyl-)

• Product Name: Thiourea, N-(3,5-dichloro-2-pyridinyl)-N'-phenyl-
• CAS No: 59181-00-9
• MF: C₁₂H₉Cl₂N₃S
• MW: 298.190958738327
• CID: 339569
• PubChem ID: 27161294
• Update Time: 2025-04-19

Thiourea, N-(3,5-dichloro-2-pyridinyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3,5-dichloro-2-pyridinyl)-N'-phenyl-
• 1-(3,5-dichloropyridin-2-yl)-3-phenylthiourea
• 59181-00-9
• N-(3,5-Dichloropyridin-2-yl)-N'-phenylthiourea
• AKOS024387325
• BDBM50448189
• DTXSID30650557
• CHEMBL3120555

• Inchi： 1S/C12H9Cl2N3S/c13-8-6-10(14)11(15-7-8)17-12(18)16-9-4-2-1-3-5-9/h1-7H,(H2,15,16,17,18)
• InChI Key： GRMUEZZJCAAVPG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1NC(NC1C=CC=CC=1)=S)Cl

Computed Properties

• Exact Mass: 296.98967
• Monoisotopic Mass: 296.9894239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 36.95